Cas no 2171775-04-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid
• CAS No: 2171775-04-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5848775
• PubChem ID: 165876772
• Update Time: 2025-07-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid
• 2171775-04-3
• EN300-1525001
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(5-methyloxolan-3-yl)carbamoyl]propanoic acid

• Inchi： 1S/C24H26N2O6/c1-14-10-15(12-31-14)25-23(29)21(11-22(27)28)26-24(30)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： NKLARJWCCYUXSR-UHFFFAOYSA-N
• SMILES： O1CC(CC1C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic Acid (CAS No. 2171775-04-3)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid, a compound with the CAS number 2171775-04-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of both fluoren-9-yl and 5-methyloxolan-3-yl substituents in its molecular framework suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The molecular architecture of this compound includes a propanoic acid backbone, modified by the incorporation of a carbamoyl group at the third carbon position. This modification introduces a high degree of functional diversity, enabling the compound to interact with various biological targets. The use of a methoxycarbonyl group in the structure further enhances its reactivity and stability, making it suitable for both in vitro and in vivo studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid position it as a promising candidate for such applications. Specifically, the fluoren-9-yl moiety has been shown to enhance binding affinity to certain protein targets, while the 5-methyloxolan-3-yl group contributes to metabolic stability and bioavailability.

Recent studies have demonstrated the potential of this compound as an intermediate in the synthesis of more complex pharmacophores. Researchers have explored its utility in generating derivatives that exhibit enhanced pharmacological activity. For instance, modifications to the carbamoyl group have led to compounds with improved binding interactions with enzymes and receptors involved in disease pathways. These findings underscore the importance of this compound in medicinal chemistry and highlight its role as a building block for novel therapeutic agents.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid involves a multi-step process that requires precise control over reaction conditions. The introduction of the fluorenyl methoxycarbonyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the incorporation of the 5-methyloxolan-3-yl moiety requires optimization to minimize side reactions and maximize functional group compatibility.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising properties as an inhibitor of certain kinases and proteases implicated in cancer progression. The ability to modulate these enzymatic targets is crucial for developing effective anti-cancer therapies. Additionally, the compound's structural features suggest potential applications in treating inflammatory diseases, where it may act by inhibiting key signaling pathways.

The use of computational modeling has been instrumental in understanding the interactions between 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-yl)carbamoylpropanoic acid and its biological targets. Molecular dynamics simulations have provided insights into how the compound binds to protein receptors, allowing researchers to refine its structure for improved efficacy. These computational approaches are complemented by experimental validations, ensuring that the compound's potential is fully realized.

The future prospects for this compound are vast, with ongoing research focusing on expanding its therapeutic applications. Efforts are underway to develop novel derivatives that can be tailored for specific disease indications. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical trials.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methyloxolan-3-y l)carbamoylpropanoic acid (CAS No. 2171775-04-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.